Cas no 1510085-15-0 (Benzene, 1-(chloromethoxy)-3,5-difluoro-)

• Product Name: Benzene, 1-(chloromethoxy)-3,5-difluoro-
• CAS No: 1510085-15-0
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• CID: 5262579
• Update Time: 2025-10-05

Benzene, 1-(chloromethoxy)-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethoxy)-3,5-difluoro-

• Inchi： 1S/C7H5ClF2O/c8-4-11-7-2-5(9)1-6(10)3-7/h1-3H,4H2
• InChI Key： NGGDFGPJQLIJFJ-UHFFFAOYSA-N
• SMILES： C1(OCCl)=CC(F)=CC(F)=C1

Additional information on Benzene, 1-(chloromethoxy)-3,5-difluoro-

Chemical Profile of Benzene, 1-(chloromethoxy)-3,5-difluoro- (CAS No. 1510085-15-0)

Benzene, 1-(chloromethoxy)-3,5-difluoro-, identified by the Chemical Abstracts Service Number (CAS No.) 1510085-15-0, is a fluorinated aromatic compound featuring a chloromethoxy substituent at the 1-position and two fluorine atoms at the 3- and 5-positions. This unique structural configuration imparts distinct chemical and electronic properties, making it a compound of significant interest in synthetic chemistry and pharmaceutical research. The presence of both electron-withdrawing fluorine atoms and an electron-donating chloromethoxy group creates a molecule with potential applications in medicinal chemistry, particularly as a building block for more complex pharmacophores.

The synthesis of Benzene, 1-(chloromethoxy)-3,5-difluoro- typically involves multi-step organic transformations starting from commercially available precursors such as fluorobenzene derivatives. Key synthetic strategies often include halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to introduce the chloromethoxy moiety. The precise regioselectivity in introducing fluorine atoms at the 3- and 5-positions is crucial, as it determines the overall electronic distribution and reactivity of the molecule. Advanced techniques such as palladium-catalyzed arylations or copper-mediated coupling reactions have been employed to achieve high yields and purity in its preparation.

Recent research has highlighted the utility of Benzene, 1-(chloromethoxy)-3,5-difluoro- as a versatile intermediate in the development of novel therapeutic agents. The fluorine substituents are known to enhance metabolic stability and binding affinity in drug candidates, while the chloromethoxy group provides a reactive site for further functionalization. Studies have demonstrated its incorporation into scaffolds targeting various biological pathways, including kinase inhibition and immunomodulation. For instance, derivatives of this compound have been investigated for their potential role in modulating signaling pathways associated with cancer progression.

The pharmacological activity of Benzene, 1-(chloromethoxy)-3,5-difluoro- and its analogs has been explored through both computational modeling and experimental screening. Computational studies suggest that the electron-rich nature of the chloromethoxy group facilitates interactions with specific amino acid residues in protein targets, whereas the fluorine atoms contribute to hydrophobic interactions and improved pharmacokinetic properties. Experimental data from high-throughput screening (HTS) campaigns have identified several promising derivatives with enhanced potency against selected enzyme targets.

In addition to its pharmaceutical applications, Benzene, 1-(chloromethoxy)-3,5-difluoro- has found utility in materials science. Its aromatic structure and halogenated substituents make it a suitable candidate for designing liquid crystals or organic semiconductors with tailored electronic properties. The balance between electron-donating and withdrawing groups influences the molecule's dipole moment and phase transition temperatures, making it valuable for optoelectronic applications such as organic light-emitting diodes (OLEDs) or photovoltaic devices.

The handling and characterization of Benzene, 1-(chloromethoxy)-3,5-difluoro- require adherence to standard laboratory protocols for fluorinated compounds. NMR spectroscopy (¹H and ¹³C) is commonly employed to confirm structural integrity, while mass spectrometry provides insights into molecular weight and fragmentation patterns. X-ray crystallography has been utilized in some cases to elucidate its solid-state structure, revealing detailed information about intermolecular interactions and packing arrangements.

Future research directions may focus on expanding the chemical space accessible through modifications of Benzene, 1-(chloromethoxy)-3,5-difluoro-. Strategies such as introducing additional heteroatoms or varying substituent sizes could lead to novel derivatives with enhanced biological activity or material properties. The integration of machine learning techniques into virtual screening processes may accelerate the discovery of lead compounds derived from this scaffold by predicting binding affinities and optimizing synthetic routes.

The broader impact of compounds like Benzene, 1-(chloromethoxy)-3,5-difluoro- underscores their importance in advancing both drug discovery and materials science. As synthetic methodologies continue to evolve, access to structurally diverse fluorinated aromatics will likely increase, enabling researchers to explore new frontiers in molecular design. Collaborative efforts between academia and industry are essential to translate these findings into tangible applications that benefit society.